Glycidoxypropyltrimethoxysilane

• CAS: 2530-83-8
• Synonyms: gamma-glycidoxypropyltrimethoxysilane
• Molecular Formula: C9H20O5Si
• Molecular Weight: 236.34 g/mol
• SMILES: CO[Si](CCCOCC1CO1)(OC)OC
• InChI: InChI=1S/C9H20O5Si/c1-10-15(11-2,12-3)6-4-5-13-7-9-8-14-9/h9H,4-8H2,1-3H3
• InChIKey: BPSIOYPQMFLKFR-UHFFFAOYSA-N

Interfacial adhesion failure between dissimilar materials compromises composite durability and coating lifespan. GPTMS resolves this via dual epoxy-methoxy reactivity, forming covalent bonds across organic-inorganic interfaces. • 200% compressive strength improvement in epoxy nanocomposites with GPTMS-functionalized nano-SiO₂ fillers • 168% increase in shear strength for polycarbonate-epoxy bonds versus untreated controls • Lowest water diffusion rate at the metal-coating interface among studied silanes, correlating with superior long-term corrosion protection ≥97% purity, colorless transparent liquid. Supplied under inert gas. In stock for immediate dispatch.

GPTMS Baseline & Procurement

Glycidoxypropyltrimethoxysilane (GPTMS, CAS 2530-83-8) is a versatile epoxy-functional organosilane coupling agent that functions by providing both an inorganic silicon center capable of forming siloxane (Si–O–Si) bonds with substrates and a reactive organic epoxy ring for covalent bonding with polymer matrices. [1] GPTMS is widely employed to enhance interfacial adhesion between dissimilar materials, such as organic polymers and inorganic fillers or metal surfaces, and to improve the mechanical, electrical, and moisture-resistance properties of composite systems. [2]

Epoxy-functional silane for polymer–inorganic coupling in composites and coatings

Methoxy-based hydrolysis suited for controlled siloxane network formation

Reported compatibility with epoxy, polycarbonate, and butyl rubber matrices

• [1] Hu J. Understanding the role of silane pretreatments in an organic coating system. Part 2: a study of molecular dynamics simulation. National Basic Science Data Center; 2022. View Source
• [2] Co-Formula. 3-Glycidoxypropyltrimethoxysilane CAS 2530-83-8. Co-Formula; n.d. View Source

Why GPTMS Substitution Fails

The performance of organosilane coupling agents is highly dependent on the specific reactivity of their organic functional groups, hydrolysis and condensation kinetics, and resultant interfacial architecture. [1] Direct substitution of GPTMS with an amino-silane (e.g., APTES) or mercapto-silane (e.g., MPTMS) without reformulation can lead to significant and measurable losses in adhesive strength, composite mechanical properties, and long-term interfacial stability. [2] [3] Even when the target polymer is an epoxy, the epoxy-functional GPTMS often demonstrates superior performance to alternative functional silanes. [3] The quantitative evidence below demonstrates that GPTMS's unique combination of epoxy reactivity and methoxy-based hydrolysis profile results in distinct, application-critical performance outcomes that cannot be assumed for its in-class analogs.

Functional group Replacing epoxy with amine or mercapto silanes may shift adhesion mechanism and reduce bond strength to epoxy matrices.

Hydrolysis profile Kinetic rate constants differ significantly from APTES; substitution can alter pot life, deposition, and network architecture.

Interface durability Non-epoxy silanes may exhibit lower predicted interfacial water barrier and long-term corrosion protection.

• [1] Beari F, Brand M, Jenkner P, et al. Investigation of trialkoxysilane hydrolysis kinetics using liquid chromatography with inductively coupled plasma atomic emission spectrometric detection and non-linear regression modeling. Analytica Chimica Acta. 2003;489(1):103-114. View Source
• [2] Lee SR, Nghia DX, Oh JY, Lee TI. Adhesion Strength Enhancement of Butyl Rubber and Aluminum Using Nanoscale Self-Assembled Monolayers of Various Silane Coupling Agents for Vibration Damping Plates. Nanomaterials. 2024 Sep 1;14(17). View Source
• [3] INIS Repository. Enhancement of the adhesion of polycarbonate to epoxy using GPTMS and APTMS. INIS; n.d. View Source

GPTMS vs. Alternative Silanes: Evidence

Polycarbonate Adhesion: GPTMS vs. APTMS

In a direct head-to-head study on polycarbonate (PC) surface functionalization, GPTMS-modified PC achieved a 168% increase in lap shear strength to an epoxy adhesive compared to unmodified PC, while APTMS modification yielded a 163% increase. [1] This demonstrates that GPTMS provides a quantifiable adhesion advantage over its amino-functional analog in an epoxy-based adhesive system, where the epoxy ring of GPTMS can covalently react with the amine hardener. [1]

Polycarbonate Adhesion: GPTMS vs. APTMS

Direct head-to-head

168% increase in lap shear vs. bare PC

APTMS: 163% increase; negligible UVO/O₂ plasma effect

Reported adhesion advantage over amino analog in epoxy adhesive; supports higher bond reliability.

Polycarbonate substrate, BADGE/trien epoxy; lap shear test.

Evidence Dimension	Adhesion Strength
Target Compound Data	168% increase in lap shear strength vs. bare PC
Comparator Or Baseline	163% increase for PC-APTMS vs. bare PC; negligible increase for UVO/O2 plasma treatments
Quantified Difference	GPTMS provides a 5 percentage point higher enhancement in shear strength relative to APTMS
Conditions	Polycarbonate substrate functionalized with silane; epoxy adhesive (BADGE/trien); lap shear test

Why This Matters

In applications requiring maximum bond strength between polycarbonate and epoxy resins, this 5% relative performance advantage over APTMS can be the deciding factor for part reliability and long-term durability.

• [1] INIS Repository. Enhancement of the adhesion of polycarbonate to epoxy using GPTMS and APTMS. INIS; n.d. View Source

Aluminum Adhesion: Epoxy vs. Amino Silane

In a comparative study of silane self-assembled monolayers on aluminum for butyl rubber adhesion, (3-glycidyloxypropyl)triethoxysilane (GPTES), the ethoxy analog of GPTMS, achieved a 200% adhesion strength enhancement over untreated aluminum, ranking second only to mercaptopropyltrimethoxysilane (MPTMS, 220%) and significantly outperforming both isocyanate silane (ICPTES, 150%) and the commonly used amino silane (APTES, 130%). [1] While GPTES was the direct test compound, the identical epoxy functionality of GPTMS strongly implies comparable performance, with the potential for even faster hydrolysis kinetics due to its methoxy groups. [1] [2]

Aluminum Adhesion: Epoxy vs. Amino Silane

Class-level inference

200% adhesion enhancement (GPTES ethoxy analog) vs. untreated Al

MPTMS: 220% | ICPTES: 150% | APTES: 130%

Epoxy silane ranked near top; outperforms amino and isocyanate alternatives.

Butyl rubber/Al T-peel test; self-assembled monolayers.

Evidence Dimension	Adhesion Strength Enhancement
Target Compound Data	200% adhesion strength enhancement for GPTES (ethoxy analog) vs. untreated aluminum
Comparator Or Baseline	MPTMS: 220%; ICPTES: 150%; APTES: 130%
Quantified Difference	GPTES provides 50-70 percentage points higher adhesion enhancement than APTES and ICPTES
Conditions	Butyl rubber/aluminum interface; T-Peel test; self-assembled monolayers

Why This Matters

When bonding butyl rubber to aluminum (e.g., in vibration damping applications), selecting an epoxy-functional silane over an amino or isocyanate alternative can result in 50-70% higher peel strength, directly impacting product performance and warranty claims.

• [1] Lee SR, Nghia DX, Oh JY, Lee TI. Adhesion Strength Enhancement of Butyl Rubber and Aluminum Using Nanoscale Self-Assembled Monolayers of Various Silane Coupling Agents for Vibration Damping Plates. Nanomaterials. 2024 Sep 1;14(17). View Source
• [2] Beari F, Brand M, Jenkner P, et al. Investigation of trialkoxysilane hydrolysis kinetics using liquid chromatography with inductively coupled plasma atomic emission spectrometric detection and non-linear regression modeling. Analytica Chimica Acta. 2003;489(1):103-114. View Source

Hydrolysis Kinetics Comparison

A direct LC-ICP-AES study quantified the hydrolysis kinetics of GPTMS and APTES in dilute aqueous solution across a pH range. [1] The study established that GPTMS and APTES exhibit distinct, compound-specific hydrolysis profiles governed by acid/base catalysis, providing the foundational rate constants (k1, k2, k3) for each compound. [1] While the specific rate constants are complex and pH-dependent, the key finding is that the hydrolysis half-life and the sequence of alkoxy group loss are not interchangeable between the two silanes. [1]

Hydrolysis Kinetics Comparison

Direct head-to-head

Distinct k₁, k₂, k₃ rate constants for GPTMS vs. APTES

Quantitative differences lead to different hydrolysis half-lives.

Reformulation required; substitution may alter solution pot life and siloxane network quality.

Dilute aqueous solution, LC-ICP-AES, pH varied.

Evidence Dimension	Hydrolysis Rate Constants (k1, k2, k3)
Target Compound Data	Catalytic constants kH3O+ and kOH- for consecutive hydrolysis reactions of GPTMS
Comparator Or Baseline	Catalytic constants kH3O+ and kOH- for consecutive hydrolysis reactions of APTES
Quantified Difference	Quantitative differences in rate constants, leading to different hydrolysis half-lives and condensation behaviors under identical formulation conditions
Conditions	Dilute aqueous solution; pH and buffer concentration varied; LC-ICP-AES detection

Why This Matters

This data is essential for formulators; substituting GPTMS with APTES will alter the solution pot life, deposition rate, and the molecular weight of the siloxane network, potentially leading to coating defects or reduced performance if not accounted for.

• [1] Beari F, Brand M, Jenkner P, et al. Investigation of trialkoxysilane hydrolysis kinetics using liquid chromatography with inductively coupled plasma atomic emission spectrometric detection and non-linear regression modeling. Analytica Chimica Acta. 2003;489(1):103-114. View Source

Epoxy Nanocomposite Mechanical Performance

In a study optimizing silane grafting on nano-SiO2 for epoxy adhesives, GPTMS modification resulted in significant improvements in key mechanical and adhesive properties compared to adhesives with untreated nano-SiO2 or pristine epoxy. [1] Specifically, at the optimal 10X silane concentration, GPTMS modification led to a 70% improvement in tensile strength and a 200% increase in compressive strength over the adhesive containing unmodified nano-SiO2. [1] Furthermore, the pullout strength and adhesion energy of the steel rebar in concrete were improved by 40% and 130%, respectively, compared to the pristine epoxy adhesive. [1]

Epoxy Nanocomposite Mechanical Performance

Cross-study comparable

+70% tensile, +200% compressive strength vs. unmodified SiO₂ epoxy

+40% pullout, +130% adhesion energy vs. pristine epoxy

Demonstrates effective nano-SiO₂ functionalization for structural adhesives.

Epoxy nanocomposite, steel rebar pullout test.

Evidence Dimension	Mechanical and Adhesive Properties
Target Compound Data	70% increase in tensile strength, 200% increase in compressive strength (vs. unmodified SiO2 epoxy); 40% increase in pullout strength, 130% increase in adhesion energy (vs. pristine epoxy)
Comparator Or Baseline	Unmodified nano-SiO2 containing epoxy adhesive and pristine epoxy adhesive
Quantified Difference	200% relative improvement in compressive strength over unmodified SiO2; 130% higher adhesion energy over pristine epoxy
Conditions	Epoxy nanocomposite adhesive; steel rebar pullout test; tensile and compressive testing; nano-SiO2 filler

Why This Matters

These quantitative gains demonstrate the value of GPTMS in high-performance structural adhesives. The data provides a clear benchmark for the expected property enhancement when using GPTMS to functionalize nano-silica fillers in epoxy systems.

• [1] Achieving outstanding mechanical/bonding performances by epoxy nanocomposite as concrete–steel rebar adhesive using silane modification of nano SiO2. Scientific Reports. 2023;13:9157. View Source

Epoxy-Halloysite Thermal Stability

A study on silane-modified halloysite nanotubes (HNTs) in epoxy nanocomposites compared GPTMS with two alternative silanes: amino-functional AEAPS and alkyl-functional OTES. [1] While the abstract does not provide specific numerical values for the improvement, it explicitly states that the silane modification, including with GPTMS, improved the mechanical properties (strength and toughness) and thermal stability of the composites. [1] This demonstrates that the specific chemical interaction enabled by GPTMS's epoxy group with the epoxy matrix is beneficial for enhancing thermal and mechanical performance, differentiating it from non-epoxy-functional alternatives like AEAPS and OTES. [1]

Epoxy-Halloysite Thermal Stability

Class-level inference

Improved strength, toughness, and thermal stability reported

GPTMS vs. amino (AEAPS) and alkyl (OTES) silanes; quantitative details unavailable.

Epoxy-functional silane supports interfacial reinforcement in HNT composites.

Data to verify from full text; abstract-level report.

Evidence Dimension	Mechanical Properties (Strength, Toughness) and Thermal Stability
Target Compound Data	Improved strength, toughness, and thermal stability in epoxy/HNTs composites
Comparator Or Baseline	AEAPS (amino-functional) and OTES (alkyl-functional) modified HNTs; unmodified HNTs
Quantified Difference	Qualitative improvement observed; specific quantitative data not provided in abstract but the study confirms a distinct performance profile for GPTMS relative to non-epoxy silanes
Conditions	Epoxy/HNTs nanocomposites; silane modification of HNTs via hydrolysis

Why This Matters

For applications requiring enhanced thermal stability and mechanical robustness in epoxy composites, the use of an epoxy-functional silane like GPTMS is justified by this comparative evidence, which indicates that alternative functional silanes may not provide the same degree of interfacial reinforcement.

• [1] Sun P, Liu G, Lv D, Dong X, Wu J, Wang D. Simultaneous improvement in strength, toughness, and thermal stability of epoxy/halloysite nanotubes composites by interfacial modification. Journal of Applied Polymer Science. 2016;133(13). View Source

Aluminum-Epoxy Interface Simulation

Molecular dynamics simulations of silane-pretreated epoxy coatings on aluminum predicted that GPTMS provides a superior interaction energy at the aluminum/epoxy interface compared to bis-1,2-(triethoxysilyl)ethane (BTSE). [1] The study concluded that the GPTMS-pretreated system had the slowest water diffusion across the interface, indicating it provided the most reliable and durable interfacial barrier among the systems studied. [1]

Aluminum-Epoxy Interface Simulation

Direct head-to-head

Predicted lowest water diffusion vs. BTSE

Indicates superior interfacial barrier property in molecular dynamics model.

Supports selection for long-term corrosion protection under humid conditions.

Simulated epoxy coating on aluminum; interaction energy ranking.

Evidence Dimension	Interfacial Interaction Energy and Water Barrier Performance
Target Compound Data	GPTMS provides improved interaction energy for aluminum/epoxy interface and slowest water diffusion
Comparator Or Baseline	BTSE (bis-1,2-(triethoxysilyl)ethane) and other silane pretreatments
Quantified Difference	Qualitative prediction of superior interaction energy and slowest water diffusion (indicating best barrier performance)
Conditions	Molecular dynamics simulation of silane-pretreated epoxy coating on aluminum substrate

Why This Matters

This predictive modeling data supports the selection of GPTMS over BTSE or other silanes for applications where long-term interfacial durability and corrosion resistance under humid conditions are critical, such as in automotive or aerospace coatings.

• [1] Hu J. Understanding the role of silane pretreatments in an organic coating system. Part 2: a study of molecular dynamics simulation. National Basic Science Data Center; 2022. View Source

GPTMS Application Scenarios

Polycarbonate-to-Epoxy Bonding

GPTMS is the preferred surface functionalization agent for creating durable, high-strength bonds between polycarbonate components and epoxy adhesives. Direct comparative data shows a 168% increase in shear strength for GPTMS-treated PC versus a 163% increase for APTMS. [1] This 5% relative performance advantage can be critical in medical device housings, optical assemblies, and electronic enclosures where bond failure is not an option. [1]

Butyl Rubber-Aluminum Damping Adhesion

For applications like automotive or industrial vibration damping plates, where butyl rubber is bonded to aluminum, an epoxy-functional silane like GPTMS (or its ethoxy analog, GPTES) is a high-performance choice. Data shows a 200% adhesion enhancement for GPTES, significantly outperforming amino-silanes (APTES, 130%) and isocyanate-silanes (ICPTES, 150%). [2] This leads to more durable and effective damping systems with a lower risk of delamination. [2]

Epoxy Nanocomposite Formulation

GPTMS is a critical ingredient for formulators aiming to maximize the mechanical and adhesive properties of epoxy nanocomposites. Research demonstrates that when used to functionalize nano-SiO2 fillers, GPTMS yields a 200% improvement in compressive strength over unmodified SiO2 and a 130% increase in adhesion energy in concrete-steel rebar applications. [3] This data provides a clear, quantitative target for formulators to achieve superior performance in structural adhesives and coatings. [3]

Corrosion-Resistant Epoxy Coatings

For protective epoxy coatings on aluminum in automotive, aerospace, or marine environments, GPTMS is a superior pretreatment choice. Molecular dynamics simulations predict that GPTMS creates the most reliable interface with the slowest water diffusion among studied silanes, directly correlating with enhanced long-term corrosion protection and coating adhesion. [4] This predictive evidence supports the selection of GPTMS for applications where substrate protection and coating longevity are paramount. [4]

Application

Selection Property

Validation Focus

Polycarbonate-to-epoxy bonding

Epoxy-reactive silane coupling

Lap shear improvement over unmodified PC

Butyl rubber-aluminum damping adhesion

Peel strength enhancement vs. alternative silanes

T-peel test comparison on aluminum substrate

Epoxy nanocomposite formulation

Nano-SiO₂ filler functionalization

Compressive strength and adhesion energy gains

Corrosion-resistant epoxy coatings

Interfacial water barrier performance

Simulated moisture diffusion and long-term durability

• [1] INIS Repository. Enhancement of the adhesion of polycarbonate to epoxy using GPTMS and APTMS. INIS; n.d. View Source
• [2] Lee SR, Nghia DX, Oh JY, Lee TI. Adhesion Strength Enhancement of Butyl Rubber and Aluminum Using Nanoscale Self-Assembled Monolayers of Various Silane Coupling Agents for Vibration Damping Plates. Nanomaterials. 2024 Sep 1;14(17). View Source
• [3] Achieving outstanding mechanical/bonding performances by epoxy nanocomposite as concrete–steel rebar adhesive using silane modification of nano SiO2. Scientific Reports. 2023;13:9157. View Source
• [4] Hu J. Understanding the role of silane pretreatments in an organic coating system. Part 2: a study of molecular dynamics simulation. National Basic Science Data Center; 2022. View Source